Cas no 93045-02-4 (2,2'-ethylenedianilinium tetrahydrogen diphosphate)

• Product name: 2,2'-ethylenedianilinium tetrahydrogen diphosphate
• CAS No: 93045-02-4
• MF: C₂₈H₃₆N₄O₇P₂
• MW: 602.555568695068
• CID: 999304
• PubChem ID: 44154366

2,2'-ethylenedianilinium tetrahydrogen diphosphate Chemical and Physical Properties

Names and Identifiers

• 2,2'-ethylenedianilinium tetrahydrogen diphosphate
• 2,2'-Diaminobibenzyl diphosphate
• 2,2'-Ethylenebisaniline bisphosphate
• 2,2'-ethylenedianiline diphosphate
• 93045-02-4
• EINECS 296-778-6

• Inchi： InChI=1S/2C14H16N2.H4O7P2/c2*15-13-7-3-1-5-11(13)9-10-12-6-2-4-8-14(12)16;1-8(2,3)7-9(4,5)6/h2*1-8H,9-10,15-16H2;(H2,1,2,3)(H2,4,5,6)
• InChI Key： KPDUBXBJUJLXQB-UHFFFAOYSA-N
• SMILES： C1=CC=C(C(=C1)CCC2=CC=CC=C2[NH3+])[NH3+].C1=CC=C(C(=C1)CCC2=CC=CC=C2[NH3+])[NH3+].[O-]P(=O)([O-])OP(=O)([O-])[O-]

Computed Properties

• Exact Mass: 598.17500
• Monoisotopic Mass: 602.20592350g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 41
• Rotatable Bond Count: 6
• Complexity: 307
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 246Ų

Experimental Properties

• Melting Point: 245℃
• Boiling Point: 807.4°Cat760mmHg
• Flash Point: 807.4°Cat760mmHg
• PSA: 221.67000
• LogP: 2.52160